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Introduction
The reaction between urea and sulfuric acid, a cornerstone of industrial and agricultural

chemistry, gives rise to a series of adducts with unique properties and applications. This

technical guide delves into the discovery, history, and fundamental characteristics of urea-

sulfuric acid compounds. It provides a comprehensive overview of their synthesis,

physicochemical properties, and the analytical methods used for their characterization, tailored

for a scientific audience. While these compounds are primarily utilized in industrial and

agricultural sectors, this guide also explores the broader context of urea's role in biological

systems and drug development, highlighting potential avenues for future research.

A Historical Perspective: From Early Observations
to Industrial Significance
The formation of compounds from the interaction of urea and various acids was first noted by

D. F. du Toit in 1914, who observed that urea forms stable compounds with several acids,

including sulfuric acid.[1][2] This initial discovery laid the groundwork for future investigations
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into the nature of these adducts. In 1934, L. H. Dalman expanded on this early work by

studying the phase relationships within the ternary system of urea, sulfuric acid, and water,

providing foundational thermodynamic data.[3]

The mid-20th century saw a surge in interest in urea-sulfuric acid compounds, primarily driven

by their potential applications in agriculture as a source of nitrogen and sulfur for fertilizers.[1]

The highly exothermic nature of the reaction between urea and sulfuric acid presented

significant challenges for large-scale industrial production, necessitating the development of

controlled manufacturing processes to manage heat and prevent the formation of undesirable

byproducts such as sulfamic acid and ammonium sulfamate.[2][4] Numerous patents from this

era detail various methods for the production of stable, concentrated solutions and solid forms

of urea-sulfuric acid adducts, highlighting the growing commercial importance of these

compounds.[2][3][4]

The Core Compounds: Urea-Sulfate and Diurea-
Sulfate
The reaction of urea with sulfuric acid primarily yields two stable adducts, the formation of

which is dependent on the molar ratio of the reactants.

Urea Hydrogen Sulfate (Urea-Sulfate) (1:1 Adduct): Formed when one mole of urea reacts

with one mole of sulfuric acid. This compound is also referred to as monocarbamide

dihydrogen sulfate.

Diurea Sulfate (2:1 Adduct): Formed from the reaction of two moles of urea with one mole of

sulfuric acid.

These adducts are often described as clathrates, where the urea molecules form a crystalline

lattice that encapsulates the sulfuric acid.[5] This structure is key to their stability and handling

properties compared to sulfuric acid alone.

Quantitative Data Summary
The following tables summarize the available quantitative data for the primary urea-sulfuric acid

compounds. It is important to note that some of the reported values in the literature show
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variability, which may be attributed to different experimental conditions and purities of the

compounds.

Table 1: Physicochemical Properties of Urea-Sulfuric Acid Adducts

Property
Urea Hydrogen
Sulfate (1:1)

Diurea Sulfate (2:1) Source(s)

Molecular Formula CH₆N₂O₅S C₂H₁₀N₄O₆S [6][7]

Molecular Weight (

g/mol )
158.13 218.19 [6][7]

Melting Point (°C) 70 80 [3]

Boiling Point (°C) 140 (at 101.325 kPa) Not available [7]

Density (g/cm³) 1.508 (at 20°C) Not available [7]

Water Solubility 50 g/L (at 20°C) High (qualitative) [7]

Table 2: Spectroscopic Data (Characteristic Peaks)
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Spectroscopic
Method

Urea Hydrogen
Sulfate (1:1)

Diurea Sulfate (2:1) Source(s)

FTIR (cm⁻¹)

Characteristic peaks

for N-H, C=O, C-N,

and S-O stretching

and bending

vibrations are

expected. Specific

spectra for the pure

adduct are available in

spectral databases.

Similar to the 1:1

adduct, with potential

shifts in peak

positions and

intensities reflecting

the different molar

ratio.

[6][8]

¹H NMR (ppm)

A single peak for the

amine protons is

expected, the

chemical shift of which

would be influenced

by the acidic

environment.

A single peak for the

amine protons is

expected, likely with a

different chemical shift

compared to the 1:1

adduct.

[9][10][11]

Experimental Protocols
The synthesis of urea-sulfuric acid compounds is a highly exothermic process that requires

careful control of temperature. The following are generalized laboratory-scale protocols for the

preparation of the 1:1 and 2:1 adducts.

Synthesis of Urea Hydrogen Sulfate (1:1 Adduct)
Materials:

Urea (solid)

Concentrated sulfuric acid (98%)

Ice bath

Stirring apparatus
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Reaction vessel

Procedure:

Place a calculated amount of concentrated sulfuric acid into a reaction vessel equipped with

a stirrer.

Cool the sulfuric acid in an ice bath to maintain a low temperature.

Slowly and portion-wise, add an equimolar amount of solid urea to the cooled and stirring

sulfuric acid.

Monitor the temperature of the reaction mixture closely and maintain it below 100°C

(preferably between 70°C and 100°C) by adjusting the rate of urea addition and the cooling.

[3]

After the addition is complete, continue stirring the mixture until a homogenous melt is

formed.

Cool the melt to room temperature to allow the urea hydrogen sulfate to solidify.

The resulting solid can be crushed into a powder for storage and further use.

Synthesis of Diurea Sulfate (2:1 Adduct)
Materials:

Urea (solid)

Concentrated sulfuric acid (98%)

Ice bath

Stirring apparatus

Reaction vessel

Procedure:
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Follow the same initial setup as for the 1:1 adduct, placing a calculated amount of

concentrated sulfuric acid in a cooled reaction vessel.

Slowly add solid urea to the stirring sulfuric acid in a 2:1 molar ratio (urea:sulfuric acid).

Maintain the reaction temperature below 100°C throughout the addition process.[3]

Once all the urea has been added, continue stirring until a uniform melt is achieved.

Cool the reaction mixture to induce crystallization of the diurea sulfate.

The solid product can be collected and, if necessary, recrystallized for purification.

Crystallization and Purification
Urea-sulfuric acid adducts can be purified by crystallization. The solid adduct can be dissolved

in a minimal amount of hot water and then allowed to cool slowly, leading to the formation of

crystals.[3] The crystals can then be collected by filtration, washed with a small amount of cold

solvent (e.g., ethanol), and dried. The choice of solvent and crystallization conditions can

influence the crystal size and purity.

Mandatory Visualizations
The following diagrams illustrate the logical relationships in the synthesis of urea-sulfuric acid

compounds and a conceptual workflow for their preparation and analysis.

Reactants

Reaction Process

Products

Urea
(CO(NH₂)₂)

Controlled Mixing
(Exothermic Reaction)

Sulfuric Acid
(H₂SO₄)

Urea Hydrogen Sulfate
(1:1 Adduct)

1:1 Molar Ratio

Diurea Sulfate
(2:1 Adduct)

2:1 Molar Ratio
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Caption: Synthesis pathways for urea-sulfuric acid adducts.
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Caption: General experimental workflow for urea-sulfuric acid compounds.

Biological Significance and Drug Development
Context
While urea-sulfuric acid compounds themselves have not been identified as key players in

specific biological signaling pathways, the broader context of urea and its derivatives is of

immense importance in biology and medicine.

Urea in Biological Systems
Urea is the primary nitrogenous waste product in mammals, synthesized in the liver via the

urea cycle to detoxify ammonia. Its transport and concentration in the kidney are critical for

water reabsorption and maintaining osmotic balance. High concentrations of urea are known to

induce oxidative stress and can trigger cellular stress response pathways.

Urea Derivatives in Drug Discovery
The urea functional group is a privileged scaffold in medicinal chemistry due to its ability to form

multiple hydrogen bonds with biological targets, such as enzymes and receptors.[12] This

property makes it a common feature in a wide range of approved drugs, including anticancer

agents, antivirals, and antidiabetics.[12] The hydrogen bonding capabilities of the urea moiety

contribute to high-affinity binding and can be modulated to fine-tune the pharmacokinetic and

pharmacodynamic properties of a drug candidate.

The simple adducts of urea and sulfuric acid are primarily valued for their industrial and

agricultural applications. However, understanding their fundamental chemistry provides a basis

for the synthesis of more complex urea derivatives that could have potential therapeutic

applications. The acidic nature of the sulfate counter-ion could also be explored in the context

of salt forms of urea-based active pharmaceutical ingredients.

Conclusion
The discovery and development of urea-sulfuric acid compounds have been driven by their

practical applications, particularly in the fertilizer industry. The two primary adducts, urea

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b13889993/docs?utm_src=pdf-body-img#the-genesis-and-evolution-of-urea-sulfuric-acid-compounds-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC7266097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7266097/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13889993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrogen sulfate and diurea sulfate, are formed through a highly exothermic reaction that

requires careful control. While their direct involvement in biological signaling pathways is not

established, the fundamental chemistry of these compounds and the versatile nature of the

urea scaffold continue to be of interest to researchers. This technical guide provides a

consolidated resource for understanding the history, synthesis, and properties of these

foundational chemical compounds, offering a springboard for further investigation and

innovation in both industrial and scientific realms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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